4-(3,5-Dimethoxyphenyl)butanenitrile
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Description
4-(3,5-Dimethoxyphenyl)butanenitrile (compound 11) is a nitrile derivative featuring a butanenitrile backbone substituted with a 3,5-dimethoxyphenyl group. This compound is synthesized via substitution reactions, where a hydroxyl group in the precursor alcohol (compound 9) is replaced by a nitrile functional group .
Properties
Molecular Formula |
C12H15NO2 |
|---|---|
Molecular Weight |
205.25 g/mol |
IUPAC Name |
4-(3,5-dimethoxyphenyl)butanenitrile |
InChI |
InChI=1S/C12H15NO2/c1-14-11-7-10(5-3-4-6-13)8-12(9-11)15-2/h7-9H,3-5H2,1-2H3 |
InChI Key |
GCKAZRAEQXTNPO-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1)CCCC#N)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Differences
Key Observations :
- The nitrile group in compound 11 introduces a distinct electron-withdrawing character, contrasting with the hydroxyl group in compound 9 , which is polar and hydrogen-bonding capable.
- The 3,5-dimethoxy substitution pattern in 11 enhances aromatic stability and directs electrophilic substitution reactions meta to the methoxy groups, a feature absent in non-symmetrical analogs.
Physicochemical Properties
| Parameter | 4-(3,5-Dimethoxyphenyl)butanenitrile | 4-Methoxyphenylbutanenitrile |
|---|---|---|
| Boiling Point | ~250–260°C (estimated) | ~230–240°C |
| Solubility | Moderate in polar aprotic solvents | High in dichloromethane |
| LogP | 2.1 | 1.8 |
Key Observations :
- The dual methoxy groups in 11 increase hydrophilicity compared to mono-substituted analogs but reduce volatility.
- Nitrile derivatives with bulkier substituents (e.g., tert-butyl) show lower solubility in polar solvents due to steric hindrance.
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